2-(4-cyclopropyl-1-(4-fluorophenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[4-cyclopropyl-1-(4-fluorophenyl)-7-oxopyrazolo[3,4-d]pyridazin-6-yl]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C24H22FN5O3/c1-2-33-20-6-4-3-5-19(20)27-21(31)14-29-24(32)23-18(22(28-29)15-7-8-15)13-26-30(23)17-11-9-16(25)10-12-17/h3-6,9-13,15H,2,7-8,14H2,1H3,(H,27,31)
• InChI Key: QBEVDZPMUAONOB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C(=O)C3=C(C=NN3C4=CC=C(C=C4)F)C(=N2)C5CC5
• Molecular Formula: C24H22FN5O3
• Molecular Weight: 447.5 g/mol

Description

The compound “2-(4-cyclopropyl-1-(4-fluorophenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(2-ethoxyphenyl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds involves reacting 2-cyclopropyl-4-(4-fluorophenyl)-quinoline-3-ethyl carboxylate with sodium borohydride, absolute ethyl alcohol, and concentrated hydrochloric acid in THF (Tetra Hydro Furan) to generate a diborane-THF solution. The ester carbonyl is then reduced into an alcoholic hydroxyl by the diborane-THF solution.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It includes a cyclopropyl group, a fluorophenyl group, and a pyrazolo[3,4-d]pyridazin ring, among others.

Chemical Reactions Analysis

The specific chemical reactions that this compound undergoes are not well-documented in the available literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not well-documented in the available literature.

Scientific Research Applications

Synthesis and Biological Activities

Research involving similar compounds often focuses on the synthesis of novel derivatives and their evaluation for various biological activities. For example, studies have synthesized derivatives of pyrazolo[3,4-d]pyrimidinones and evaluated them for activities such as anti-inflammatory and antimicrobial effects. These studies demonstrate the potential of such compounds in developing new therapeutic agents.

• Anti-inflammatory Activity : The synthesis of novel N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides demonstrated significant anti-inflammatory activity, highlighting the potential of structurally similar compounds in inflammation research (Sunder & Maleraju, 2013).

• Antioxidant Activity : Coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity. These findings suggest the utility of such compounds in studying oxidative stress-related pathologies (Chkirate et al., 2019).

• Antimicrobial Activity : The use of 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide as a key intermediate for synthesizing various heterocycles has been explored, with several derivatives demonstrating promising antimicrobial activity. This indicates the relevance of such compounds in addressing microbial resistance (Bondock et al., 2008).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information.

Safety and Hazards

The safety and hazards associated with this compound are not well-documented in the available literature.